3-[(benzylamino)methyl]-1-(3,4-difluorobenzyl)-3-hydroxy-2-piperidinone

• IUPAC Name: 3-[(benzylamino)methyl]-1-[(3,4-difluorophenyl)methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C20H22F2N2O2/c21-17-8-7-16(11-18(17)22)13-24-10-4-9-20(26,19(24)25)14-23-12-15-5-2-1-3-6-15/h1-3,5-8,11,23,26H,4,9-10,12-14H2
• InChI Key: KQDLLIQKBLIXQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=CC(=C(C=C2)F)F)(CNCC3=CC=CC=C3)O
• Molecular Formula: C20H22F2N2O2
• Molecular Weight: 360.4 g/mol

Description

3-[(benzylamino)methyl]-1-(3,4-difluorobenzyl)-3-hydroxy-2-piperidinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as BDP-9066 and is a piperidinone derivative.

Mechanism of Action

BDP-9066 works by inhibiting the reuptake of dopamine in the brain, thereby increasing the concentration of dopamine in the synaptic cleft. This results in increased dopamine signaling, which has been linked to improved cognitive function and motor control.
Biochemical and Physiological Effects:
BDP-9066 has been found to have several biochemical and physiological effects, including increased dopamine signaling, improved cognitive function, and enhanced motor control. The compound has also been found to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDP-9066 is its potent and selective inhibition of the dopamine transporter, making it a promising candidate for the treatment of various neurological disorders. However, the compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of BDP-9066, including further studies to determine its safety and efficacy, the development of novel drug delivery systems for the compound, and the exploration of its potential applications in the treatment of other neurological disorders. Additionally, future studies could focus on the development of analogs of BDP-9066 with improved pharmacological properties.

Synthesis Methods

The synthesis of BDP-9066 involves the reaction of 3,4-difluorobenzyl bromide with N-benzyl-N-methylamine followed by the addition of sodium hydroxide and 2-chloro-3-formylpiperidine. The resulting product is then subjected to hydrogenation to obtain BDP-9066.

Scientific Research Applications

BDP-9066 has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuropharmacology. The compound has been found to exhibit potent and selective inhibition of the dopamine transporter, making it a promising candidate for the treatment of various neurological disorders, including Parkinson's disease and attention deficit hyperactivity disorder (ADHD).